Cas no 1126634-01-2 (2-ethyl-1,3-oxazole-5-carbaldehyde)

2-Ethyl-1,3-oxazole-5-carbaldehyde is a heterocyclic aldehyde featuring an oxazole core substituted with an ethyl group at the 2-position and a formyl group at the 5-position. This compound is of interest in organic synthesis due to its reactive aldehyde functionality, which enables further derivatization, such as condensation or nucleophilic addition reactions. The oxazole ring contributes to its stability while offering potential for applications in pharmaceuticals, agrochemicals, or materials science. Its well-defined structure and purity make it suitable for precise synthetic workflows. Care should be taken during handling due to the aldehyde's sensitivity to oxidation and reactivity.

2-ethyl-1,3-oxazole-5-carbaldehyde structure

1126634-01-2 structure

Product Name:2-ethyl-1,3-oxazole-5-carbaldehyde

CAS No:1126634-01-2

MF:C₆H₇NO₂

MW:125.125281572342

MDL:MFCD11845174

CID:1011070

PubChem ID:53417038

Update Time:2025-05-26

2-ethyl-1,3-oxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-ethyloxazole-5-carbaldehyde
- 2-Ethyl-oxazole-5-carbaldehyde
- 2-ethyl-1,3-oxazole-5-carbaldehyde
- 5-Oxazolecarboxaldehyde, 2-ethyl-
- MDL： MFCD11845174
- Inchi： 1S/C6H7NO2/c1-2-6-7-3-5(4-8)9-6/h3-4H,2H2,1H3
- InChI Key： ADONCDFFNZWCJU-UHFFFAOYSA-N
- SMILES： O1C(C=O)=CN=C1CC

Computed Properties

Exact Mass: 125.047678466g/mol
Monoisotopic Mass: 125.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 43.1Å²

Experimental Properties

Density: 1.138±0.06 g/cm3(Predicted)
Boiling Point: 197.6±13.0 °C(Predicted)
pka: -0.07±0.10(Predicted)

2-ethyl-1,3-oxazole-5-carbaldehyde Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0628-1g	2-Ethyl-oxazole-5-carbaldehyde	1126634-01-2	96%	1g	11702.99CNY	2021-05-07
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